94-75-7

2,4-Dichlorophenoxyacetic acid

In Stock

• CAS RN:
• 94-75-7

• Formula:
• C8H6Cl2O3
  Cl2C6H3OCH2COOH
  C8H6Cl2O3

• InChI:
• InChI=1S/C8H6Cl2O3/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)

• InChIKey:
• OVSKIKFHRZPJSS-UHFFFAOYSA-N

• 2,4-Dichlorophenoxy acetic acid is a synthetic auxin, a class of plant growth regulators, that is often used as a supplement in plant cell culture media. It is also an active ingredient in herbicides that controls root elongation and cell production by disrupting the actin cytoskeleton.
  2,4-D is a widely used, colorless and odorless herbicide, which can find applications in controlling broad-leaved weeds, woody plants in agriculture and also broad-leaves aquatic weeds. It can readily undergo degradation by microorganisms in soil and water.
  2,4-D is a synthetic auxin mostly used as herbicide in the control of broadleaf weeds.
  2,4-Dichlorophenoxyacetic acid (2,4-D) does not occur naturally in the environment. 2,4-D is the active ingredient in many products used in the United States and throughout the world as an herbicide to kill weeds on land and in the water. There a...

7-Methyl-2-phenyl-5-(2-phenylhydrazino)imidazo[1,2-a]pyrimidine

In Stock

• CAS RN:
• 13994-75-7

• Formula:
• C19H17N5

• InChI:
• InChI=1S/C19H17N5/c1-14-12-18(23-22-16-10-6-3-7-11-16)24-13-17(21-19(24)20-14)15-8-4-2-5-9-15/h2-13,22-23H,1H3

• InChIKey:
• BWZCUSXRPVUJNQ-UHFFFAOYSA-N

• 7-Methyl-2-phenyl-5-(2-phenylhydrazino)imidazo[1,2-a]pyrimidine is a useful research compound. Its molecular formula is C19H17N5 and its molecular weight is 315.38. The purity is usually 95%.

2,4-Bis(2-chloro-4-trifluoromethylphenoxy)nitrobenzene

In Stock

• CAS RN:
• 50594-75-7

• Formula:
• C20H9Cl2F6NO4

• InChI:
• InChI=1S/C20H9Cl2F6NO4/c21-13-7-10(19(23,24)25)1-5-16(13)32-12-3-4-15(29(30)31)18(9-12)33-17-6-2-11(8-14(17)22)20(26,27)28/h1-9H

• InChIKey:
• UNFBXLHCJMSGRQ-UHFFFAOYSA-N

• 2,4-Bis(2-chloro-4-trifluoromethylphenoxy)nitrobenzene is a useful research compound. Its molecular formula is C20H9Cl2F6NO4 and its molecular weight is 512.2 g/mol. The purity is usually 95%.

3-(4-iodophenyl)-2-thioxo-1,3-thiazolidin-4-one

In Stock

• CAS RN:
• 21494-75-7

• Formula:
• C9H6INOS2

• InChI:
• InChI=1S/C9H6INOS2/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13/h1-4H,5H2

• InChIKey:
• VISGEZPFIGHFLQ-UHFFFAOYSA-N

• 3-(4-iodophenyl)-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C9H6INOS2 and its molecular weight is 335.2 g/mol. The purity is usually 95%.

Ethyl 2-(p-Toluenesulfonyloxy)acetate

In Stock

• CAS RN:
• 39794-75-7

• Formula:
• C11H14O5S

• InChI:
• InChI=1S/C11H14O5S/c1-3-15-11(12)8-16-17(13,14)10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3

• InChIKey:
• CVNRARCXNKDWKI-UHFFFAOYSA-N

• Ethyl 2-(p-Toluenesulfonyloxy)acetate is a useful research compound. Its molecular formula is C11H14O5S and its molecular weight is 258.29 g/mol. The purity is usually 95%.

Methyl L-threoninate hydrochloride

In Stock

• CAS RN:
• 39994-75-7

• Formula:
• C5H12ClNO3

• InChI:
• InChI=1S/C5H11NO3.ClH/c1-3(7)4(6)5(8)9-2;/h3-4,7H,6H2,1-2H3;1H/t3-,4+;/m1./s1

• InChIKey:
• OZSJLLVVZFTDEY-HJXLNUONSA-N

• Methyl L-threoninate hydrochloride, also known as Methyl L-threoninate hydrochloride, is a useful research compound. Its molecular formula is C5H12ClNO3 and its molecular weight is 169.61 g/mol. The purity is usually 95%.

3-Bromo-6-(bromomethyl)-2-methylpyridine

In Stock

• CAS RN:
• 123094-75-7

• Formula:
• C7H7Br2N

• InChI:
• InChI=1S/C7H7Br2N/c1-5-7(9)3-2-6(4-8)10-5/h2-3H,4H2,1H3

• InChIKey:
• OFPRPYBSUNQJRI-UHFFFAOYSA-N

• 3-Bromo-6-(bromomethyl)-2-methylpyridine is a useful research compound. Its molecular formula is C7H7Br2N and its molecular weight is 264.94 g/mol. The purity is usually 95%.

N-(2-(6-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872994-75-7

• Formula:
• C24H23ClN6O3S

• InChI:
• InChI=1S/C24H23ClN6O3S/c1-15-3-5-16(6-4-15)24(33)26-12-11-21-29-28-20-9-10-23(30-31(20)21)35-14-22(32)27-18-13-17(25)7-8-19(18)34-2/h3-10,13H,11-12,14H2,1-2H3,(H,26,33)(H,27,32)

• InChIKey:
• JHGFKOKJSYEZIH-UHFFFAOYSA-N

• N-(2-(6-((2-((5-chloro-2-methoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C24H23ClN6O3S and its molecular weight is 511. The purity is usually 95%.

9-(furan-2-ylmethyl)-1-methyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 877794-75-7

• Formula:
• C25H23N5O3

• InChI:
• InChI=1S/C25H23N5O3/c1-27-22-21(29-13-6-12-28(24(29)26-22)16-19-10-5-14-33-19)23(31)30(25(27)32)15-18-9-4-8-17-7-2-3-11-20(17)18/h2-5,7-11,14H,6,12-13,15-16H2,1H3

• InChIKey:
• QMCRJVHTULQWFE-UHFFFAOYSA-N

• 9-(furan-2-ylmethyl)-1-methyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.

4-methyl-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzenesulfonamide

In Stock

• CAS RN:
• 893994-75-7

• Formula:
• C20H22N2O2S2

• InChI:
• InChI=1S/C20H22N2O2S2/c1-14-4-8-17(9-5-14)20-22-16(3)19(25-20)12-13-21-26(23,24)18-10-6-15(2)7-11-18/h4-11,21H,12-13H2,1-3H3

• InChIKey:
• WWNZSTFMRYLDRI-UHFFFAOYSA-N

• 4-methyl-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzenesulfonamide is a useful research compound. Its molecular formula is C20H22N2O2S2 and its molecular weight is 386.53. The purity is usually 95%.

1,a2-aPropanediol, 3-a[[4-a[(2-ahydroxyethyl)amethylamino]a-a2-anitrophenyl]aamino]a-a, hydrochloride (1:1)

• CAS RN:
• 173994-75-7

• Formula:
• C10H16O4

• 1,a2-aPropanediol, 3-a[[4-a[(2-ahydroxyethyl)amethylamino]a-a2-anitrophenyl]aamino]a-a, hydrochloride (1:1) is a useful research compound. Its molecular formula is C10H16O4. The purity is usually 95%.

4-(4-Hydroxyphenyl)-1(2H)-phthalazinone polymer with bis(4-fluorophenyl)methanone

• CAS RN:
• 152594-75-7

• Formula:
• C8H9NO4

• 4-(4-Hydroxyphenyl)-1(2H)-phthalazinone polymer with bis(4-fluorophenyl)methanone, also known as 4-(4-Hydroxyphenyl)-1(2H)-phthalazinone polymer with bis(4-fluorophenyl)methanone, is a useful research compound. Its molecular formula is C8H9NO4. The purity is usually 95%.

Ethyl 2-({[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}methylidene)-4,4,4-trifluoro-3-oxobutanoate

In Stock

• CAS RN:
• 1823194-75-7

• Formula:
• C13H9ClF6N2O3

• InChI:
• InChI=1S/C13H9ClF6N2O3/c1-2-25-11(24)7(9(23)13(18,19)20)5-22-10-8(14)3-6(4-21-10)12(15,16)17/h3-5,23H,2H2,1H3

• InChIKey:
• QIAVKRQSNVTPSR-UHFFFAOYSA-N

• Ethyl 2-({[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino}methylidene)-4,4,4-trifluoro-3-oxobutanoate is a useful research compound. Its molecular formula is C13H9ClF6N2O3 and its molecular weight is 390.66 g/mol. The purity is usually 95%.

N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-2-carboxamide

Usually In Stock

• CAS RN:
• 2379994-75-7

• Formula:
• C15H13NO3S2

• InChI:
• InChI=1S/C15H13NO3S2/c17-11(8-16-15(18)13-4-2-6-20-13)14-7-10(9-21-14)12-3-1-5-19-12/h1-7,9,11,17H,8H2,(H,16,18)

• InChIKey:
• MUVRUIKJUWQSAS-UHFFFAOYSA-N

• N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H13NO3S2 and its molecular weight is 319.39. The purity is usually 95%.

1-Chloro-3-fluoro-2-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-75-7

• Formula:
• C7H3Cl4FO

• InChI:
• InChI=1S/C7H3Cl4FO/c8-4-2-1-3-5(12)6(4)13-7(9,10)11/h1-3H

• InChIKey:
• HFNGPFKKFPCVOW-UHFFFAOYSA-N

• 1-Chloro-3-fluoro-2-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl4FO and its molecular weight is 263.9 g/mol. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5,6,7,8-tetrahydronaphthalene-1-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2418594-75-7

• Formula:
• C20H23ClN2O

• InChI:
• InChI=1S/C20H22N2O.ClH/c21-19-16-10-4-2-7-14(16)12-18(19)22-20(23)17-11-5-8-13-6-1-3-9-15(13)17;/h2,4-5,7-8,10-11,18-19H,1,3,6,9,12,21H2,(H,22,23);1H/t18-,19-;/m1./s1

• InChIKey:
• GVEYGDYESZYHFY-STYNFMPRSA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-5,6,7,8-tetrahydronaphthalene-1-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C20H23ClN2O and its molecular weight is 342.87. The purity is usually 95%.

1-[3-[3-[3-[(N,N'-dimethylcarbamimidoyl)amino]propylamino]propylamino]propyl]-2,3-dimethylguanidine

In Stock

• CAS RN:
• 1234494-75-7

• Formula:
• C15H36N8

• InChI:
• InChI=1S/C15H36N8/c1-16-14(17-2)22-12-6-10-20-8-5-9-21-11-7-13-23-15(18-3)19-4/h20-21H,5-13H2,1-4H3,(H2,16,17,22)(H2,18,19,23)

• InChIKey:
• UECHIPVWNJCQJH-UHFFFAOYSA-N

• Lysine-specific demethylase inhibitor (1C) (LSD inhibitor (1C)) is an inhibitor of LSD1, a repressive demethylase selective for histone H3 lysine 4 (H3K4). LSD inhibitor (1C) inhibits LSD1 activity by 85.9% when used at a concentration of 10 µM. It increases the level of H3K4 methylation, including H3K4me1 and H3K4me2 but not H3K9me2 levels, in HCT116 human colon carcinoma cells. LSD inhibitor (1C) also induces re-expression of the Wnt signaling pathway proteins secreted frizzle-related protein 1 (SFRP1), SFRP4, and SFRP5, as well as the transcription factor GATA5, which are aberrantly silenced in HCT116 cells.
  
  

Cyclopropanecarboxamide, N,N'-((1,1'-biphenyl)-4,4'-diylbis(5,2-thiazolediyl-(2S)-2,1-pyrrolidinediyl((1R)-2-oxo-1-phenyl-2,1-ethanediyl)))bis-

• CAS RN:
• 1310694-75-7

• Formula:
• C50H48N6O4S2

• InChI:
• InChI=1S/C50H48N6O4S2/c57-45(37-23-24-37)53-43(35-9-3-1-4-10-35)49(59)55-27-7-13-39(55)47-51-29-41(61-47)33-19-15-31(16-20-33)32-17-21-34(22-18-32)42-30-52-48(62-42)40-14-8-28-56(40)50(60)44(36-11-5-2-6-12-36)54-46(58)38-25-26-38/h1-6,9-12,15-22,29-30,37-40,43-44H,7-8,13-14,23-28H2,(H,53,57)(H,54,58)

• InChIKey:
• FZCLQOXUWMCXCV-UHFFFAOYSA-N

• DBPR-110, also known as MB-110 and NSFA-10003S-0, is a nonstructural protein 5A (NS5A) inhibitor potentially for the treatment of HCV infection. DBPR-110 reduced the reporter expression of the HCV1b replicon with a 50% effective concentration (EC(50)) and a selective index value of 3.9 ± 0.9 pM and >12,800,000, respectively. DBPR-110 reduced HCV2a replicon activity with an EC(50) and a selective index value of 228.8 ± 98.4 pM and >173,130, respectively. DBPR-110 displayed synergistic effects with alpha interferon (IFN-α), an NS3 protease inhibitor, and an NS5B polymerase inhibitor.